Cas no 62751-19-3 (4-Octenedinitrile, 2,4-dimethyl-)

4-Octenedinitrile, 2,4-dimethyl- structure
62751-19-3 structure
Product Name:4-Octenedinitrile, 2,4-dimethyl-
CAS No:62751-19-3
MF:C10H14N2
MW:162.231562137604
CID:433142
PubChem ID:54216443
Update Time:2025-04-19

4-Octenedinitrile, 2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Octenedinitrile, 2,4-dimethyl-
    • 2,4-dimethyloct-4-enedinitrile
    • 2,4-dimethyl-4-octenedinitrile
    • PZNDEYCHUBUQOA-UHFFFAOYSA-N
    • DTXSID20709826
    • 62751-19-3
    • Inchi: 1S/C10H14N2/c1-9(5-3-4-6-11)7-10(2)8-12/h5,10H,3-4,7H2,1-2H3
    • InChI Key: PZNDEYCHUBUQOA-UHFFFAOYSA-N
    • SMILES: N#CC(C)CC(C)=CCCC#N

Computed Properties

  • Exact Mass: 162.11582
  • Monoisotopic Mass: 162.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2
  • Topological Polar Surface Area: 47.6Ų

Experimental Properties

  • PSA: 47.58
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